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Compound of Interest

Compound Name: MRS1097

Cat. No.: B15571634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS1097 is a potent and selective antagonist of the A3 adenosine receptor (A3AR), with a Ki

value of 100 nM.[1] As a member of the 1,4-dihydropyridine class of compounds, it is a

valuable tool for studying the physiological and pathological roles of the A3 adenosine receptor.

Accurate and consistent preparation of MRS1097 stock solutions is critical for obtaining reliable

and reproducible results in various in vitro and in vivo assays. These application notes provide

detailed protocols for the preparation, storage, and handling of MRS1097 stock solutions to

ensure their stability and efficacy in research and drug development settings.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of MRS1097 is

fundamental to its proper handling and use. The key properties are summarized in the table

below.
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Property Value

IUPAC Name

3,5-diethyl 2-methyl-6-phenyl-4-[(E)-2-

phenylethenyl]-1,4-dihydropyridine-3,5-

dicarboxylate

Molecular Formula C₂₆H₂₇NO₄

Molecular Weight 417.51 g/mol

Appearance Solid

Mechanism of Action Selective A3 Adenosine Receptor Antagonist

Inhibitor Constant (Ki) 100 nM for human A3 adenosine receptor

Recommended Solvents and Solubility
The choice of solvent is paramount for preparing a stable and effective stock solution of

MRS1097. Based on its chemical structure and common laboratory practices for similar

compounds, Dimethyl Sulfoxide (DMSO) is the recommended solvent.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO)

While a specific quantitative

value is not readily available

from supplier datasheets,

based on its organic nature,

MRS1097 is expected to be

soluble in DMSO. It is a

common practice to prepare

stock solutions of similar

compounds in DMSO at

concentrations ranging from 10

to 50 mM.

DMSO is a polar aprotic

solvent that can dissolve a

wide range of organic

compounds.[2][3][4] It is also

miscible with water and most

aqueous media used in

biological assays.[2][3][4][5]

Ethanol

Limited solubility data

available. May require heating

to fully dissolve.

Not the primary recommended

solvent due to potential for

incomplete dissolution.

Water Insoluble.

MRS1097 is a lipophilic

molecule and is not soluble in

aqueous solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM MRS1097 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MRS1097 in DMSO, a

commonly used concentration for in vitro assays.

Materials:

MRS1097 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of MRS1097:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 417.51 g/mol x 1000 mg/g = 4.1751 mg

Weighing the MRS1097:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 4.18 mg of MRS1097 solid into the tared tube. Record

the exact weight.

Dissolving the MRS1097:

Based on the actual weight of MRS1097, calculate the precise volume of DMSO required

to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 417.51 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

MRS1097 solid.

Ensuring Complete Dissolution:

Cap the tube tightly and vortex the solution for 1-2 minutes until the solid is completely

dissolved. A brief sonication in a water bath may be used to aid dissolution if necessary.

Aliquoting and Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15571634?utm_src=pdf-body
https://www.benchchem.com/product/b15571634?utm_src=pdf-body
https://www.benchchem.com/product/b15571634?utm_src=pdf-body
https://www.benchchem.com/product/b15571634?utm_src=pdf-body
https://www.benchchem.com/product/b15571634?utm_src=pdf-body
https://www.benchchem.com/product/b15571634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles and

protect from light.

Clearly label each aliquot with the compound name (MRS1097), concentration (10 mM),

solvent (DMSO), date of preparation, and your initials.

Store the aliquots at -20°C or -80°C for long-term storage.[6]

Protocol 2: Preparation of Working Solutions for Cellular
Assays
This protocol outlines the dilution of the 10 mM MRS1097 stock solution to prepare working

solutions for use in cellular assays.

Materials:

10 mM MRS1097 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes or a 96-well plate

Pipettes and sterile filter tips

Procedure:

Determine the final desired concentration of MRS1097 for your experiment (e.g., 1 µM, 10

µM).

Perform a serial dilution of the 10 mM stock solution in your chosen cell culture medium or

assay buffer. It is recommended to perform an intermediate dilution step to ensure accuracy.

Example for preparing a 10 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of

medium/buffer to get a 100 µM solution.
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Further dilute this 100 µM solution 1:10 by adding 10 µL to 90 µL of medium/buffer to

achieve the final 10 µM working concentration.

Ensure the final concentration of DMSO in the assay is non-toxic to the cells. Typically, the

final DMSO concentration should be kept below 0.5% (v/v).

Prepare a vehicle control containing the same final concentration of DMSO as the

MRS1097-treated samples.

Use the freshly prepared working solutions immediately in your assays.

Mandatory Visualizations
A3 Adenosine Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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